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Compound of Interest

Compound Name: 2,4,5-Tribromotoluene

Cat. No.: B1295338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,5-Tribromotoluene is a halogenated aromatic compound with the chemical formula

C₇H₅Br₃. It exists as an off-white to pale brown solid and is characterized by the presence of

three bromine atoms and a methyl group attached to a benzene ring.[1] While broadly

categorized as a useful intermediate in organic synthesis, serving as a potential building block

for more complex molecules in the fields of pharmaceuticals, dyes, and materials science,

specific, well-documented applications in peer-reviewed literature are not widely available. This

technical guide aims to provide a comprehensive overview of the potential applications of

2,4,5-Tribromotoluene in key organic transformations, drawing upon established

methodologies for similar polyhalogenated aromatic compounds.

Physicochemical Properties
A summary of the key physicochemical properties of 2,4,5-Tribromotoluene is provided in

Table 1. This data is essential for its handling, storage, and use in chemical reactions.

Table 1: Physicochemical Properties of 2,4,5-Tribromotoluene
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Property Value Reference

Molecular Formula C₇H₅Br₃ [1]

Molecular Weight 328.83 g/mol [1]

Appearance Off-White to Pale Brown Solid [1]

Melting Point 112-114 °C [1]

Boiling Point 299.3 ± 35.0 °C (Predicted) [1]

Density 2.131 ± 0.06 g/cm³ (Predicted) [1]

Solubility DMSO, Methanol (Slightly) [1]

CAS Number 3278-88-4 [1]

Potential Applications in Organic Synthesis
The three bromine substituents on the toluene ring offer multiple reactive sites for various

cross-coupling reactions, making 2,4,5-Tribromotoluene a potentially versatile scaffold for the

synthesis of highly substituted aromatic compounds. The differential reactivity of the bromine

atoms, influenced by the electronic effects of the methyl group and their relative positions on

the aromatic ring, could allow for selective functionalization.

Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-

carbon and carbon-heteroatom bonds. 2,4,5-Tribromotoluene can theoretically serve as a

substrate in several of these key transformations.

1. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction is a versatile method for the formation of C-C bonds

between an organoboron compound and an organic halide.[2][3] 2,4,5-Tribromotoluene could

be coupled with various aryl or vinyl boronic acids or esters to generate poly-arylated toluene

derivatives. The regioselectivity of the coupling would likely be influenced by the steric and

electronic environment of each bromine atom.
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Hypothetical Reaction Scheme: Suzuki-Miyaura Coupling

Reactants

Product

2,4,5-Tribromotoluene Pd(0) catalyst
Base

R-B(OH)₂

Substituted Toluene
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Product
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Alkene

Vinylated Toluene
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Reactants

Product

2,4,5-Tribromotoluene
Pd catalyst

Cu(I) cocatalyst
Base

Terminal Alkyne

Alkynylated Toluene

2,4,5-Tribromotoluene

Selective Cross-Coupling
(e.g., Suzuki, Heck, Sonogashira)

Monofunctionalized Intermediate

Second Cross-Coupling Reaction

Difunctionalized Intermediate

Final Functionalization

Target Molecule
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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